Cas no 433242-64-9 (Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-)

Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- structure
433242-64-9 structure
Product Name:Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
CAS No:433242-64-9
MF:C10H14N2O2S
MW:226.295361042023
CID:331486
PubChem ID:2917118
Update Time:2025-04-19

Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
    • 2-(4,6-Dimethyl-pyrimidin-2-ylsulfanyl)-butyric acid
    • 2-(4,6-dimethylpyrimidin-2-yl)sulfanylbutanoic acid
    • 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)butyric acid
    • AB00122469-01
    • AKOS000301068
    • AKOS016346830
    • SB58192
    • BRD-A04864286-001-07-2
    • MLS000112758
    • 2-((4,6-Dimethylpyrimidin-2-yl)thio)butanoic acid
    • 2-(4,6-dimethyl-pyrimidin-2-ylsulfanyl)-butyric acid, AldrichCPR
    • 2-(4,6-dimethylpyrimidin-2-ylthio)butanoic acid
    • CHEMBL1462743
    • DTXSID30387811
    • 433242-64-9
    • SMR000108667
    • HMS2483O08
    • FT-0644608
    • 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]butanoic acid
    • DB-051064
    • MDL： MFCD03145485
    • Inchi： 1S/C10H14N2O2S/c1-4-8(9(13)14)15-10-11-6(2)5-7(3)12-10/h5,8H,4H2,1-3H3,(H,13,14)
    • InChI Key： BXVJYKWWKYAQJQ-UHFFFAOYSA-N
    • SMILES： S(C1N=C(C)C=C(C)N=1)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 226.07800
  • Monoisotopic Mass: 226.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • Boiling Point: 383°Cat760mmHg
  • Flash Point: 185.4°C
  • PSA: 88.38000
  • LogP: 2.04870

Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Butanoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)thio]- Pricemore >>

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